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Compound of Interest

Compound Name: Hexyl phenylacetate

Cat. No.: B1594059

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of hexyl phenylacetate, a common
fragrance ingredient. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent properties of
hexyl phenylacetate. While it is generally considered to have low toxicity, proper personal
protective equipment (PPE) should always be worn. This includes safety goggles, chemical-
resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area or under a
fume hood to avoid inhalation of any vapors.

In the event of a spill, absorb the liquid with an inert material such as vermiculite, dry sand, or
earth. Do not use combustible materials like sawdust. The contaminated absorbent material
should then be collected and placed in a sealed container for disposal as chemical waste.

Quantitative Data Summary

For quick reference, the key quantitative safety and physical property data for hexyl
phenylacetate are summarized in the table below.
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Property Value Source
Flash Point > 100 °C (> 212 °F) [1][2]
Specific Gravity 0.970 g/cm? (at 25 °C) [1][2]
Boiling Point 262 - 265 °C [1]
Molecular Weight 220.31 g/mol [3]
Water Solubility Insoluble [3]

Step-by-Step Disposal Protocol

The proper disposal of hexyl phenylacetate waste must follow established laboratory and
regulatory guidelines. Under no circumstances should it be disposed of down the drain or in
regular trash.

1. Waste ldentification and Segregation:

» All materials contaminated with hexyl phenylacetate, including unused product, solutions,
and contaminated labware (e.g., pipettes, vials), must be treated as chemical waste.

o Segregate hexyl phenylacetate waste from other chemical waste streams to avoid
potentially reactive mixtures. It should be collected in a dedicated, properly labeled waste
container.

2. Container Selection and Labeling:

e Use a chemically compatible container for waste collection, typically a high-density
polyethylene (HDPE) or glass bottle with a secure screw cap.[4]

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Hexyl Phenylacetate".

o The label should also indicate the start date of waste accumulation and the primary hazards
(e.g., "lrritant™).

3. Waste Accumulation and Storage:
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o Keep the waste container securely closed at all times, except when adding waste.[5][6]

» Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.[4][6][7] This area should be at or near the point of generation and under the
control of laboratory personnel.

e Ensure the SAAis in a secondary containment tray to prevent the spread of any potential
leaks.

4. Arranging for Disposal:

e Once the waste container is full or has been in accumulation for the maximum allowable time
(as per your institution's policy, often not exceeding one year), arrange for its collection by
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.[6][7]

o Complete all necessary waste disposal forms as required by your institution, providing an
accurate description of the waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of hexyl
phenylacetate in a laboratory setting.
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Disposal Decision Workflow for Hexyl Phenylacetate
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of hexyl phenylacetate, contributing to a secure research environment. Always
consult your institution's specific chemical hygiene plan and EHS guidelines for any additional
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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